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Compound of Interest

Compound Name: (Z-Ala-Ala-Ala-Ala)2Rh110

Cat. No.: B15622421

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of the

fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, for the sensitive detection of

elastase activity.

Introduction
(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific fluorogenic substrate for elastase.

[1][2][3][4] In its native state, the substrate is colorless and non-fluorescent. Upon enzymatic

cleavage by elastase, the highly fluorescent compound rhodamine 110 (Rh110) is released.[1]

[2][3] The resulting fluorescence can be measured to quantify elastase activity and is

compatible with most fluorescence-based instrumentation.[1] This substrate is particularly

useful for studying neutrophil elastase, a key enzyme in various physiological and pathological

processes, including inflammation and tissue remodeling.[5][6][7]

The enzymatic cleavage of this bisamide rhodamine 110 derivative is a two-step process. The

initial cleavage yields a fluorescent monoamide intermediate, and a second cleavage event
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releases the free rhodamine 110, which is significantly more fluorescent.[8]

Physicochemical Properties
Property Value Reference

Molecular Formula C60H66N10O15 [2]

Molecular Weight 1167.2 g/mol [2]

Excitation Wavelength (max) 485 - 497 nm [1][2][3]

Emission Wavelength (max) 520 - 525 nm [1][2][3]

Appearance Crystalline solid [2]

Storage and Stability
Condition Recommendation Stability

Long-term Storage
Store at -20°C, protected from

light.
≥ 4 years

Stock Solution Storage

Store aliquots at -20°C to

avoid repeated freeze-thaw

cycles.

As per manufacturer's

recommendation

Preparation of Stock and Working Solutions
Stock Solution Preparation (e.g., 1 mM)

Reagent Preparation: Bring the vial of (Z-Ala-Ala-Ala-Ala)2Rh110 to room temperature

before opening.

Dissolution: Dissolve the substrate in high-quality, anhydrous dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF) to create a stock solution. For example, to prepare a 1 mM stock

solution, dissolve 1.17 mg of the substrate in 1 mL of DMSO or DMF.

Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and

store at -20°C.
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Working Solution Preparation
The working solution should be prepared fresh on the day of the experiment by diluting the

stock solution in an appropriate assay buffer. The final concentration of the substrate in the

assay will need to be optimized but typically ranges from 10 to 100 µM.

Note: The final concentration of DMSO or DMF in the assay should be kept low (typically ≤1%)

to avoid affecting enzyme activity.

Experimental Protocols
Neutrophil Elastase Activity Assay
This protocol provides a general method for measuring neutrophil elastase activity in a 96-well

plate format.

Materials:

(Z-Ala-Ala-Ala-Ala)2Rh110 stock solution (e.g., 1 mM in DMSO)

Human Neutrophil Elastase

Assay Buffer: 0.1 M Tris-HCl, pH 8.0

96-well black microplate, preferably with low autofluorescence

Fluorescence microplate reader

Protocol:

Prepare Assay Buffer: Prepare a 0.1 M Tris-HCl buffer and adjust the pH to 8.0 at 25°C.[9]

Prepare Enzyme Dilutions: Prepare a series of dilutions of human neutrophil elastase in the

assay buffer. The optimal concentration should be determined empirically but a final

concentration in the range of 1-10 ng/mL is a good starting point.

Prepare Substrate Working Solution: Dilute the (Z-Ala-Ala-Ala-Ala)2Rh110 stock solution in

the assay buffer to the desired final concentration (e.g., 2X the final assay concentration).

Protect the solution from light.
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Assay Setup:

Add 50 µL of assay buffer to all wells.

Add 25 µL of the enzyme dilutions to the sample wells.

For the "no-enzyme" control (blank), add 25 µL of assay buffer instead of the enzyme

solution.

Include a "no-substrate" control by adding 25 µL of the highest enzyme concentration and

25 µL of assay buffer without the substrate.

Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

Initiate Reaction: Add 25 µL of the substrate working solution to all wells to initiate the

enzymatic reaction. The final volume in each well should be 100 µL.

Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader

pre-set to the appropriate excitation (485 nm) and emission (525 nm) wavelengths.

Data Acquisition: Measure the fluorescence intensity kinetically over a period of 30-60

minutes at regular intervals (e.g., every 1-2 minutes). Alternatively, for an endpoint assay,

incubate the plate at 37°C for a fixed time (e.g., 30 minutes) and then measure the

fluorescence.

Data Analysis
Blank Subtraction: Subtract the fluorescence values of the "no-enzyme" control from the

values of the sample wells.

Calculate Initial Velocity: For kinetic assays, determine the initial reaction rate (V₀) by plotting

the fluorescence intensity against time and calculating the slope of the linear portion of the

curve.

Dose-Response Curves: For inhibitor screening, plot the initial velocity against the inhibitor

concentration and fit the data to a suitable model to determine the IC₅₀ value.
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Troubleshooting
Issue Possible Cause Suggested Solution

Low or No Fluorescence

Signal
Inactive enzyme

Use a fresh enzyme aliquot;

verify activity with a control

substrate.

Incorrect assay conditions
Optimize buffer pH, ionic

strength, and temperature.

Substrate precipitation

Ensure the final organic

solvent concentration is low

(e.g., <1% DMSO).

High Background

Fluorescence
Substrate autohydrolysis

Run a "no-enzyme" control to

measure spontaneous

hydrolysis. Consider adjusting

buffer pH.

Contaminated reagents
Use high-purity reagents and

run a "no-substrate" control.

Plate autofluorescence
Use low-fluorescence black

microplates.

Complex Kinetic Analysis
Two-step cleavage of the

substrate

Be aware that the measured

fluorescence is a composite of

the monoamide intermediate

and free rhodamine 110. For

simpler kinetics, consider

asymmetric substrates if

available.[2]

Visualizations
Signaling Pathway of Elastase Action
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Non-Fluorescent Substrate
Enzyme Fluorescent Products

(Z-Ala-Ala-Ala-Ala)2Rh110
Monoamide Intermediate

Cleavage Step 1
Elastase Rhodamine 110Cleavage Step 2
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Preparation

Assay Execution

Data Acquisition

Data Analysis

Prepare Assay Buffer (0.1 M Tris-HCl, pH 8.0)

Prepare Enzyme and Substrate Solutions

Dispense Reagents into 96-well Plate

Pre-incubate at 37°C

Initiate Reaction with Substrate

Measure Fluorescence (Ex: 485 nm, Em: 525 nm)

Subtract Blank and Calculate Initial Velocity

Generate Dose-Response Curves (if applicable)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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